1-propanoyl-N-[4-(pyrrolidin-1-ylsulfonyl)phenyl]piperidine-4-carboxamide

• Molecular Formula: C19H27N3O4S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 1-propanoyl-N-(4-pyrrolidin-1-ylsulfonylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H27N3O4S/c1-2-18(23)21-13-9-15(10-14-21)19(24)20-16-5-7-17(8-6-16)27(25,26)22-11-3-4-12-22/h5-8,15H,2-4,9-14H2,1H3,(H,20,24)
• InChI Key: JEECMCIWLSHANS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCCC3

Description

1-PROPANOYL-N-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PIPERIDINE-4-CARBOXAMIDE is a complex organic compound featuring a piperidine ring, a pyrrolidine ring, and a sulfonamide group. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery .

Preparation Methods

The synthesis of 1-PROPANOYL-N-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PIPERIDINE-4-CARBOXAMIDE involves multiple steps, including the construction of the piperidine and pyrrolidine rings, followed by their functionalization. Common synthetic routes include:

Ring Construction: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Functionalization: The sulfonamide group is introduced through sulfonylation reactions, typically using sulfonyl chlorides and amines under basic conditions.

Industrial Production: Large-scale production may involve optimized reaction conditions to ensure high yield and purity, often utilizing continuous flow reactors and automated synthesis platforms.

Chemical Reactions Analysis

1-PROPANOYL-N-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PIPERIDINE-4-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the reduction of carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide group, where nucleophiles replace the sulfonyl group.

Scientific Research Applications

1-PROPANOYL-N-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PIPERIDINE-4-CARBOXAMIDE has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: It is explored for its therapeutic potential in treating diseases, particularly those involving inflammation and cancer.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-PROPANOYL-N-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects.

Pathways Involved: It can influence signaling pathways related to inflammation, cell proliferation, and apoptosis, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

1-PROPANOYL-N-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PIPERIDINE-4-CARBOXAMIDE can be compared with other similar compounds:

Similar Compounds: Compounds like N-Phenethyl-4-piperidinone and other piperidine derivatives share structural similarities.

Uniqueness: The presence of both piperidine and pyrrolidine rings, along with the sulfonamide group, distinguishes it from other compounds, potentially offering unique biological activities and applications.